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Compound of Interest

Compound Name: G-744

Cat. No.: B607584

Technical Support Center: R-744 (CO2)
Refrigeration Systems

This guide is intended for researchers, scientists, and drug development professionals utilizing
R-744 (Carbon Dioxide) refrigeration systems in their experiments. It provides troubleshooting
procedures and frequently asked questions to address issues of high discharge pressure.

Frequently Asked Questions (FAQSs)

Q1: What is considered high discharge pressure in an R-744 refrigeration system?

Al: R-744 systems operate at significantly higher pressures than traditional HFC systems.[1]
The definition of "high pressure” depends on whether the system is operating in subcritical or
transcritical mode. In transcritical operation, which occurs when the ambient temperature is
high, discharge pressures can normally reach up to 1400 PSI (approximately 96 bar) or even
higher, depending on the ambient conditions and system design.[2][3] A high-pressure fault
typically occurs when the pressure exceeds the manufacturer's set safety limits, which could be
triggered by various system malfunctions.

Q2: Why is my R-744 system experiencing high discharge pressure?

A2: High discharge pressure in R-744 systems can be attributed to several factors, often
related to heat rejection issues or system contamination. Common causes include:
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Non-condensable gases in the system: Air or nitrogen that enters the system during
installation or service will not condense and will accumulate in the gas cooler, increasing the
overall pressure.[4][5][6]

Refrigerant overcharge: An excessive amount of R-744 in the system leads to increased
pressure throughout.[7][8]

Reduced heat rejection at the gas cooler/condenser: This can be caused by dirty coils,
malfunctioning fans, or high ambient temperatures.[7][8][9]

System blockages or restrictions: Obstructions in the refrigerant lines can cause a pressure
backup.[8]

Q3: What are the potential consequences of unresolved high discharge pressure?

A3: Ignoring high discharge pressure can lead to serious equipment damage and safety

hazards. Potential consequences include:

Compressor damage: Increased pressure forces the compressor to work harder, leading to
overheating and potential failure.[4][10]

System leaks: High pressure can stress system components, leading to refrigerant leaks.[4]

Reduced cooling efficiency: The system will consume more energy while providing less
cooling.[4][11]

Safety risks: In extreme cases, excessive pressure can cause pressure relief valves to
activate or lead to component rupture.[1]

Troubleshooting Guides

Guide 1: Diagnosing High Pressure Due to Non-
Condensable Gases

Symptoms:

Higher than normal discharge pressure.
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o Elevated condensing temperature compared to the ambient temperature.[6]
e Increased compressor power consumption.[11]
Experimental Protocol:

o System Off - Temperature Equalization: Ensure the refrigeration system is turned off and
allow it to sit idle for several hours to allow the temperature to equalize with the ambient
temperature.

o Pressure-Temperature Correlation:
o Measure the ambient temperature around the gas cooler/condenser.

o Connect a pressure gauge to the high-pressure side of the system and record the
refrigerant pressure.

o Using an R-744 pressure-temperature (P-T) chart, find the saturation temperature
corresponding to the measured pressure.

e Analysis:

o If the measured ambient temperature is significantly lower than the saturation temperature
from the P-T chart, non-condensable gases are likely present in the system. The presence
of these gases creates a partial pressure that adds to the refrigerant's saturation pressure.

[4]
e Corrective Action:

o If non-condensable gases are confirmed, the system must be safely evacuated, the
refrigerant recovered, and the system recharged with pure R-744. Proper evacuation
procedures are critical to remove all air and moisture.[6]

Guide 2: Identifying Refrigerant Overcharge

Symptoms:

o High discharge and suction pressures.
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» High subcooling in the liquid line (in subcritical operation).
e Increased compressor amp draw.[6]
Experimental Protocol:

o System Operation Check: Start the refrigeration system and allow it to reach a stable
operating condition.

o Monitor Pressures and Temperatures:
o Measure and record the discharge (high-side) and suction (low-side) pressures.
o Measure the temperature of the liquid line leaving the gas cooler/condenser.

o Determine the saturation temperature corresponding to the discharge pressure using an
R-744 P-T chart.

o Calculate Subcooling (for subcritical operation):
o Subcooling = Saturation Temperature - Liquid Line Temperature.
e Analysis:

o An excessively high subcooling value, combined with elevated discharge and suction
pressures, is a strong indicator of a refrigerant overcharge. The excess refrigerant backs
up in the gas cooler, reducing its effective heat transfer area.[8]

e Corrective Action:

o Carefully and safely recover a small amount of refrigerant from the system. Monitor the
system pressures and subcooling levels until they return to the manufacturer's specified
range.

Data Presentation

Table 1: Typical R-744 (CO2) Operating Pressures
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. . Typical Pressure Typical Pressure
Operating Mode Location .
Range (psig) Range (bar)
- Suction (Medium
Subcritical 300 - 450 20-31
Temp)
Suction (Low Temp) 150 - 250 10-17
Discharge 600 - 900 41 - 62
- Suction (Medium
Transcritical 400 - 550 27 -38
Temp)
Suction (Low Temp) 200 - 350 14 -24
Gas Cooler Outlet 1000 - 1600+ 69 - 110+

Note: These are approximate values and can vary based on system design, ambient
conditions, and load.[1][12]

Table 2: R-744 Pressure-Temperature Chart (Selected Values)

Temperature (°F) Temperature (°C) Pressure (psig) Pressure (bar)
-4 -20 270.90 18.68
14 -10 369.37 25.47
32 0 490.65 33.84
50 10 638.13 44.01
68 20 816.03 56.28
86 30 1031.30 71.12

Data sourced from R-744 P-T charts.[13][14]

Visualization

Below is a troubleshooting workflow for high discharge pressure in R-744 refrigeration systems.
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Caption: Troubleshooting workflow for high discharge pressure in R-744 systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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